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Compound of Interest

Compound Name: Silver chlorate

Cat. No.: B1588454 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals who are trained in handling hazardous materials. Silver
chlorate is a highly sensitive and dangerous explosive. All experimental work should be

conducted in a properly equipped laboratory with all necessary safety precautions in place.

Consult your institution's safety protocols before handling this substance.

Troubleshooting Guide
This guide addresses potential issues that may arise during the handling and use of silver
chlorate.
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Issue Possible Cause(s) Recommended Action(s)

Discoloration of Silver Chlorate

(Yellowing or Darkening)

- Exposure to light, leading to

slow decomposition. -

Contamination with organic

materials or dust.

- IMMEDIATE ACTION: Do not

handle the material. The

discolored substance may be

extremely unstable. - The area

should be cleared of all

personnel. - Contact your

institution's Environmental

Health and Safety (EHS)

department or equivalent for

emergency disposal. - DO

NOT attempt to move or

dispose of the material

yourself.

Crystal Formation on

Container Threads or Stopper

- Sublimation of the material. -

Evaporation of a solution that

has crept up the container

threads.

- EXTREME CAUTION: Do not

attempt to open the container.

Friction from turning the

stopper can cause detonation.

[1] - Isolate the container in a

blast shield. - Evacuate the

immediate area. - Contact EHS

for emergency procedures and

disposal.

Unexpected Exothermic

Reaction or Gas Evolution

- Contamination of the silver

chlorate with a reducing agent

(e.g., organic solvent, dust,

sulfur-containing compounds).

- Uncontrolled heating.

- If it is safe to do so,

immediately remove any heat

source. - Do not add water or

any other substance to the

reaction. - Evacuate the fume

hood and the immediate

laboratory area. - Alert

colleagues and follow your

laboratory's emergency

procedures. - Be prepared for

the possibility of an explosion.
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Spill of Solid Silver Chlorate
- Mishandling of the container.

- Static discharge.

- DO NOT sweep or use a

conventional vacuum cleaner.

This can cause friction and

lead to an explosion. - If the

spill is small and you are

trained in handling energetic

materials, you may gently wet

the material with a fine mist of

water to desensitize it. - Once

wetted, it can be carefully

collected with non-sparking

tools and placed in a

designated waste container for

hazardous materials. - For

larger spills, evacuate the area

and contact EHS.

Frequently Asked Questions (FAQs)
1. What are the primary explosion hazards associated with silver chlorate?

Silver chlorate is a powerful oxidizing agent and a sensitive explosive. The primary hazards

are its sensitivity to:

Heat: It decomposes upon gentle heating and can detonate if heated rapidly.[1]

Shock and Friction: It is highly sensitive to impact and friction. Even the friction from a

ground glass stopper can be enough to cause an explosion.[1] Aged or decomposed silver
chlorate becomes even more sensitive and may explode on touch.[1]

Light: Exposure to light causes it to slowly decompose, forming a dark, extremely explosive

substance.[1]

Contact with other substances: Mixtures with organic compounds, sulfur, phosphorus, finely

divided metals, and ammonia can be highly explosive.[1][2]

2. How should silver chlorate be stored safely?
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Silver chlorate should be stored in a cool, dry, dark, and well-ventilated area, away from heat,

sources of ignition, and combustible materials.[3][4] It should be kept in a tightly sealed,

opaque container to protect it from light.[3][4] Storage at 2-8°C is recommended.[3][4] It is

crucial to avoid storage for extended periods, as its sensitivity increases over time.[1]

3. What personal protective equipment (PPE) is required when handling silver chlorate?

Appropriate PPE includes:

Eye Protection: Safety goggles and a face shield are essential.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should

be used.

All handling of solid silver chlorate should be performed in a chemical fume hood with the

sash positioned as low as possible.

4. How should silver chlorate waste be disposed of?

Silver chlorate waste is hazardous and must be disposed of according to institutional and

regulatory guidelines. A common method for small quantities is to first dissolve the silver
chlorate in water. Then, a reducing agent, such as sodium bisulfite or a solution of sodium

thiosulfate, can be slowly added to reduce the chlorate to the much less hazardous chloride.

The silver can then be precipitated as silver chloride by adding a solution of sodium chloride.

The resulting silver chloride precipitate can be collected for recovery or disposal as hazardous

waste. Always consult with your EHS department for specific disposal procedures.

5. What should I do in the event of a silver chlorate explosion?

In the unfortunate event of an explosion, personal safety is the top priority.

Seek immediate medical attention for any injuries.

Evacuate the area and alert others.
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Activate the fire alarm and follow your institution's emergency evacuation procedures.

Do not re-enter the area until it has been declared safe by emergency responders.

Report the incident to your supervisor and EHS department.

Quantitative Data on Silver Chlorate and Related
Compounds
Precise quantitative sensitivity data for pure silver chlorate is not widely available in open

literature, likely due to its extreme hazards. However, data for mixtures and related compounds

can provide a strong indication of its sensitivity.

Property Value Notes

Melting Point 230 °C Decomposes upon melting.

Decomposition Temperature ~270 °C
Decomposes to silver chloride

and oxygen.

Impact Sensitivity (E50) 0.32 - 0.88 J

For a mixture of silver chlorate

and red phosphorus. This

indicates extreme sensitivity.

For comparison, the impact

sensitivity of potassium

chlorate mixed with oil is in the

range of 3-6 J.[3]

Friction Sensitivity Extremely High

Qualitative descriptions

indicate that even slight friction

can cause detonation.[1]

Mixtures of chlorates with

sulfur or phosphorus are

known to be extremely

sensitive to friction.[2]

Experimental Protocol: Synthesis of Silver Chlorate
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This protocol describes the synthesis of silver chlorate via a double displacement reaction

between silver nitrate and sodium chlorate. This experiment should only be performed by

trained professionals in a controlled laboratory setting with all appropriate safety measures in

place.

Materials:

Silver nitrate (AgNO₃)

Sodium chlorate (NaClO₃)

Deionized water

Equipment:

Beakers

Graduated cylinders

Heating and stirring plate

Ice bath

Buchner funnel and filter paper

Vacuum flask

Non-metallic spatula

Procedure:

In a fume hood, dissolve silver nitrate in a minimal amount of warm deionized water in a

beaker.

In a separate beaker, dissolve a stoichiometric amount of sodium chlorate in a minimal

amount of warm deionized water.

While stirring, slowly add the sodium chlorate solution to the silver nitrate solution.
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A precipitate of silver chlorate may begin to form. Heat the mixture gently while stirring to

keep the salts dissolved.

Once all the salts are dissolved, remove the beaker from the heat and allow it to cool slowly

to room temperature.

After cooling to room temperature, place the beaker in an ice bath to maximize the

crystallization of silver chlorate. Silver chlorate is less soluble in cold water than sodium

nitrate, which will largely remain in solution.

Set up a Buchner funnel with filter paper for vacuum filtration.

Carefully decant the supernatant liquid.

Transfer the silver chlorate crystals to the Buchner funnel using a non-metallic spatula.

Wash the crystals with a small amount of ice-cold deionized water to remove the remaining

sodium nitrate solution.

Allow the crystals to dry on the filter paper under vacuum for a short period.

Crucially, do not dry the silver chlorate completely in an oven or desiccator, as this will

increase its sensitivity. For subsequent use, it is often preferable to use the material while it

is still slightly damp to reduce the risk of accidental detonation. If dry material is absolutely

required, it must be done with extreme caution and in very small quantities behind a blast

shield.

Store the silver chlorate as described in the FAQ section.

Visualization
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Caption: Troubleshooting workflow for anomalous silver chlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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